Cas no 2574593-54-5 (c-ABL-IN-2)

• Product Name: c-ABL-IN-2
• CAS No: 2574593-54-5
• MF: C₂₁H₂₀N₄O
• MW: 344.41
• CID: 5147018
• Update Time: 2025-07-09

c-ABL-IN-2 Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-methyl-N-[1-(1-methylethyl)-1H-imidazol-4-yl]-3-[2-(3-pyridinyl)ethynyl]-
• c-ABL-IN-2

• Inchi： 1S/C21H20N4O/c1-15(2)25-13-20(23-14-25)24-21(26)19-8-6-16(3)18(11-19)9-7-17-5-4-10-22-12-17/h4-6,8,10-15H,1-3H3,(H,24,26)
• InChI Key： GKJBFICXNCICKT-UHFFFAOYSA-N
• SMILES： C(NC1=CN(C(C)C)C=N1)(=O)C1=CC=C(C)C(C#CC2=CC=CN=C2)=C1

Additional information on c-ABL-IN-2

Comprehensive Overview of C-ABL-IN-2 (CAS No. 2574593-54-5): A Promising Kinase Inhibitor in Biomedical Research

In the rapidly evolving field of kinase inhibitor development, C-ABL-IN-2 (CAS No. 2574593-54-5) has emerged as a compound of significant interest for researchers exploring targeted therapies. This small molecule inhibitor specifically targets the c-ABL tyrosine kinase, a protein implicated in various cellular processes and disease pathways. The compound's unique chemical structure and selective inhibition profile make it particularly valuable for studying signal transduction mechanisms and developing potential therapeutic interventions.

The scientific community's growing focus on precision medicine and personalized cancer treatments has driven increased attention toward compounds like C-ABL-IN-2. Recent publications highlight its potential applications in understanding drug resistance mechanisms and overcoming limitations of existing kinase inhibitors. With molecular weight of 446.5 g/mol and purity typically exceeding 98%, this research chemical offers investigators a valuable tool for probing protein-protein interactions and cellular signaling networks.

Structural analysis reveals that C-ABL-IN-2 (CAS 2574593-54-5) features a quinazoline core with strategically positioned substituents that enhance its binding affinity and kinase selectivity. These molecular characteristics contribute to its improved pharmacokinetic properties compared to earlier generation inhibitors. Researchers particularly value its ability to maintain activity against certain mutant kinase variants that confer resistance to other therapeutic agents, making it a subject of intense study in translational research laboratories worldwide.

Current investigations into C-ABL-IN-2 focus on its potential applications beyond oncology, including possible roles in neurodegenerative disorders and inflammatory conditions. The compound's blood-brain barrier permeability, as suggested by preliminary studies, opens new avenues for exploring kinase modulation in central nervous system pathologies. These diverse research applications explain why searches for "C-ABL-IN-2 solubility", "2574593-54-5 stability", and "kinase inhibitor screening protocols" have shown significant increases in scientific databases.

From a technical perspective, C-ABL-IN-2 demonstrates favorable in vitro stability under standard laboratory conditions, with recommended storage at -20°C in desiccated form. Researchers report successful application in various assay systems, including cell proliferation assays, western blot analysis, and high-content screening platforms. The compound's IC50 values against target kinases, typically in the low nanomolar range, make it particularly useful for dose-response studies and mechanism of action investigations.

The development of C-ABL-IN-2 (CAS 2574593-54-5) reflects important trends in medicinal chemistry optimization, addressing common challenges such as off-target effects and metabolic stability. Recent computational modeling studies suggest that its molecular architecture may offer reduced interaction with cytochrome P450 enzymes compared to related compounds, potentially translating to more predictable drug-drug interaction profiles in biological systems.

As the scientific community continues to explore kinase signaling networks, compounds like C-ABL-IN-2 serve as critical research tools for validating new therapeutic targets. The growing body of literature referencing this compound demonstrates its utility in both basic science and drug discovery pipelines. With ongoing studies investigating its potential in combination therapies and synergistic drug effects, C-ABL-IN-2 remains at the forefront of kinase inhibitor research.

Quality control aspects of C-ABL-IN-2 production have become increasingly important, as evidenced by frequent searches for "2574593-54-5 HPLC methods" and "kinase inhibitor purity standards". Reputable suppliers now provide comprehensive analytical data including mass spectrometry confirmation and nuclear magnetic resonance spectra to ensure compound identity and purity for research applications.

The future research directions for C-ABL-IN-2 (CAS 2574593-54-5) may include further exploration of its structure-activity relationships through analog development, as well as investigation of its effects in more complex 3D cell culture models and patient-derived xenografts. These advanced applications highlight the compound's continuing relevance in addressing current challenges in molecular targeted therapy development and precision oncology research.